Cas no 87978-54-9 (1-Propanone, 1-(2-benzoxazolyl)-2,2-dimethyl-)

1-Propanone, 1-(2-benzoxazolyl)-2,2-dimethyl- structure
87978-54-9 structure
Product Name:1-Propanone, 1-(2-benzoxazolyl)-2,2-dimethyl-
CAS No:87978-54-9
MF:C12H13NO2
MW:203.237123250961
CID:649671
PubChem ID:13152282
Update Time:2025-04-19

1-Propanone, 1-(2-benzoxazolyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(2-benzoxazolyl)-2,2-dimethyl-
    • 1-(1,3-benzoxazol-2-yl)-2,2-dimethylpropan-1-one
    • 87978-54-9
    • SCHEMBL11930608
    • DTXSID00522398
    • Inchi: 1S/C12H13NO2/c1-12(2,3)10(14)11-13-8-6-4-5-7-9(8)15-11/h4-7H,1-3H3
    • InChI Key: SNOLWRKKMWALBR-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1C(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 203.094628657g/mol
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 43.1Ų
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